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Compound of Interest

Compound Name: SR-31747

Cat. No.: B1682618

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR-31747 is a potent and selective sigma (o) receptor ligand with demonstrated
immunosuppressive and antiproliferative properties. Its primary mechanism of action involves
the inhibition of cholesterol biosynthesis through the blockade of sterol isomerase, an enzyme
crucial for cell proliferation. This technical guide provides a comprehensive overview of the
chemical structure, a proposed synthesis pathway, and the key biological activities of SR-
31747. Detailed experimental protocols for relevant assays are also presented to facilitate
further research and development.

Chemical Structure and Properties

SR-31747, also known as SR-31747A, is chemically identified as (Z)-N-cyclohexyl-N-ethyl-3-(3-
chloro-4-cyclohexylphenyl)propen-2-ylamine hydrochloride. Its chemical properties are
summarized in the table below.
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Property Value Source

(2)-N-cyclohexyl-N-ethyl-3-(3-

chloro-4- o
IUPAC Name Internal Compilation

cyclohexylphenyl)propen-2-

ylamine hydrochloride

Molecular Formula C23H3sCI2N [1]
Molecular Weight 396.44 g/mol [1]
CAS Number 132173-07-0 [1]

Chemical Structure Diagram:

Caption: 2D Chemical Structure of SR-31747.

Proposed Synthesis Pathway

A detailed experimental protocol for the synthesis of SR-31747 is not readily available in the
public domain. However, based on the synthesis of a structurally related compound, N-
Cyclohexyl-N-methyl-3-(3-chloro-4-cyclohexylphenyl) prop-2-ynylamine hydrochloride, a
plausible synthetic route can be proposed. The key steps would likely involve a Mannich-type
reaction followed by reduction of the alkyne to a Z-alkene.

Proposed Synthesis Workflow:
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Step 1: Mannich Reaction
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Step 3: Salt Formation

Click to download full resolution via product page
Caption: Proposed Synthesis Workflow for SR-31747.

Biological Activity and Mechanism of Action

SR-31747 is a ligand for sigma receptors, with binding affinity for both sigma-1 (01) and sigma-
2 (02) subtypes.[2][3] Its primary antiproliferative effect, however, is mediated through the
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inhibition of the enzyme sterol A8-A7 isomerase (also known as emopamil-binding protein or
EBP), a key enzyme in the cholesterol biosynthesis pathway.[4] This inhibition leads to the
accumulation of sterol intermediates and depletion of cholesterol, ultimately arresting cell
proliferation.[4]

Quantitative Binding Affinity Data:

Target Ligand Kd (nM) Source

SR-31747A-binding

_ SR-31747A 0.15 [5]
protein (SR-BP)

SR-31747A-binding

] (+)-Pentazocine 7.1 [5]
protein (SR-BP)

Signaling Pathway of SR-31747 Action:
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(1. Seed cells in 96-well plate)

(2. Treat with SR-31747 (various concentrationsD
(3. Incubate (e.g., 72 hoursD

4. Add MTT solution

5. Incubate (2-4 hours)
(6. Add solubilization solutiorD
(7. Measure absorbance at 570 nn)

8. Calculate ICso

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SR-31747: A Technical Guide to its Chemical Structure,
Synthesis, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682618#sr-31747-chemical-structure-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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